Cas no 2228453-03-8 (3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid)

• Product Name: 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid
• CAS No: 2228453-03-8
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5867423
• PubChem ID: 132084511
• Update Time: 2025-06-23

3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid
• 2228453-03-8
• SCHEMBL19547890
• EN300-1998330

• Inchi： 1S/C6H8N2O3/c9-4(3-5(10)11)6-7-1-2-8-6/h1-2,4,9H,3H2,(H,7,8)(H,10,11)
• InChI Key： XSIYVVFQFKMODO-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CN1)CC(=O)O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.2Ų

Additional information on 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid

Introduction to 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid (CAS No: 2228453-03-8)

3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid, identified by the CAS number 2228453-03-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a hydroxy group and an imidazole moiety, has garnered attention due to its potential biological activities and its role in synthetic chemistry. The structural features of this compound make it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of modulating biological pathways relevant to human health and disease.

The imidazole ring in 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid is a key pharmacophore that has been extensively studied for its ability to interact with various biological targets. Imidazole derivatives are known for their versatility in drug design, often exhibiting binding affinity to enzymes and receptors involved in metabolic processes, inflammation, and cell signaling. The presence of the hydroxy group further enhances the compound's potential for hydrogen bonding interactions, which can be critical for achieving high specificity and efficacy in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid with target proteins with remarkable accuracy. These studies suggest that the compound may interact with enzymes such as kinases and phosphatases, which are central to many cellular processes. The imidazole moiety is particularly adept at forming stable hydrogen bonds with polar residues in these enzymes, while the hydroxy group can engage in additional interactions, stabilizing the enzyme-ligand complex.

In vitro studies have begun to explore the pharmacological profile of 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid, revealing promising activities in several disease models. For instance, preliminary data indicate that this compound may exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. The imidazole ring is known to modulate the activity of transcription factors such as NF-κB, which play a crucial role in regulating inflammatory responses. Additionally, the hydroxy group may contribute to reducing oxidative stress, another key mechanism in inflammation.

The synthetic pathways for 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid have also been optimized to ensure scalability and purity for research applications. Modern synthetic techniques, including transition metal-catalyzed cross-coupling reactions and enzymatic resolutions, have allowed for the efficient construction of this complex molecule. These methods not only improve yield but also minimize byproduct formation, ensuring that researchers working with this compound receive high-quality material suitable for detailed biological testing.

One of the most exciting aspects of 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid is its potential as a lead compound for drug discovery. By leveraging structure-based drug design principles, chemists can modify various functional groups within this molecule to enhance its pharmacological properties. For example, replacing the imidazole ring with other heterocyclic structures or introducing additional substituents on the propanoic acid backbone could lead to derivatives with improved solubility or bioavailability.

The role of imидазол derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous drugs on the market today, each targeting specific therapeutic areas such as cancer, infectious diseases, and neurological disorders. The versatility of imidazole-based scaffolds lies in their ability to mimic natural biomolecules while also possessing unique chemical properties that allow for fine-tuning their biological effects.

As research continues into 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid, new applications are likely to emerge. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full potential of this compound. By combining experimental data with advanced computational tools, researchers can accelerate the discovery process and bring novel therapeutic agents to fruition more rapidly than ever before.

The future directions for studying 3-hydroxy-3-(1H-imidazol-2-yl)propanoic acid include exploring its mechanism of action in greater detail and assessing its suitability for clinical development. Preclinical studies will be necessary to evaluate its safety profile and pharmacokinetic properties before it can be considered for human trials. Meanwhile, ongoing research into related imidazole derivatives may provide insights into how best to optimize this class of compounds for therapeutic use.

In conclusion,3-hydroxy-3-(1H-imidazol-2-y l)propanoic acid (CAS No: 2228453-03 8 ) represents a promising area of investigation within pharmaceutical chemistry . Its unique structural features , combined with recent advances i n computational biology , position it as a valuable candidate f or further development . As our understanding o f this compound grows , so too will its potential contribution t o human health an d well-being .